3-methoxy-2-[2-(8-quinolinyloxy)ethoxy]benzaldehyde

• IUPAC Name: 3-methoxy-2-(2-quinolin-8-yloxyethoxy)benzaldehyde
• InChI: InChI=1S/C19H17NO4/c1-22-17-9-3-6-15(13-21)19(17)24-12-11-23-16-8-2-5-14-7-4-10-20-18(14)16/h2-10,13H,11-12H2,1H3
• InChI Key: YMURPYCWIRCMLP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OCCOC2=CC=CC3=C2N=CC=C3)C=O
• Molecular Formula: C19H17NO4
• Molecular Weight: 323.3 g/mol

Description

3-methoxy-2-[2-(8-quinolinyloxy)ethoxy]benzaldehyde, also known as MQAE, is a fluorescent probe molecule used in scientific research. It is commonly used to measure the concentration of chloride ions in biological systems. This compound has gained significant attention due to its unique properties and potential applications in various fields.

Mechanism of Action

3-methoxy-2-[2-(8-quinolinyloxy)ethoxy]benzaldehyde works by binding to chloride ions, which causes a change in its fluorescence properties. The binding of chloride ions to this compound results in a decrease in fluorescence intensity, which is directly proportional to the concentration of chloride ions in the system. This mechanism allows for the real-time monitoring of chloride ion fluxes in biological systems.
Biochemical and Physiological Effects
This compound has been shown to have minimal effects on biological systems, making it an ideal probe for in vivo studies. It does not affect the function of chloride channels or other cellular processes, making it a reliable tool for measuring chloride ion concentrations in various biological systems.

Advantages and Limitations for Lab Experiments

3-methoxy-2-[2-(8-quinolinyloxy)ethoxy]benzaldehyde has several advantages for lab experiments. It is highly sensitive and specific for chloride ions, making it an ideal tool for monitoring chloride ion fluxes in biological systems. It is also non-toxic and does not interfere with cellular processes, making it a safe tool for in vivo studies. However, the limitations of this compound include its limited solubility in aqueous solutions and its sensitivity to pH changes, which can affect its fluorescence properties.

Future Directions

There are several future directions for the use of 3-methoxy-2-[2-(8-quinolinyloxy)ethoxy]benzaldehyde in scientific research. One potential application is in the development of new therapies for diseases that involve chloride ion transport, such as cystic fibrosis. This compound can also be used to study the role of chloride ions in various biological processes, such as cell signaling and neurotransmission. Additionally, the development of new fluorescent probes based on this compound can lead to the discovery of new tools for monitoring ion fluxes in biological systems.

Scientific Research Applications

3-methoxy-2-[2-(8-quinolinyloxy)ethoxy]benzaldehyde has been extensively used in scientific research as a fluorescent probe for the measurement of chloride ions. It has been used in various biological systems such as cells, tissues, and organs. This compound is used to monitor chloride ion fluxes in real-time, which is essential for understanding the physiological and pathological processes in these systems.